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Compound of Interest

Compound Name: H-Tyr-OEt.HCl

Cat. No.: B554930 Get Quote

Essential Safety and Handling Guide for H-Tyr-
OEt.HCl
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

H-Tyr-OEt.HCl (L-Tyrosine ethyl ester hydrochloride). Adherence to these guidelines is

essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
H-Tyr-OEt.HCl is a chemical that requires careful handling to prevent potential health hazards.

Based on available safety data, it may cause skin and eye irritation and could be harmful if

inhaled or ingested.[1][2][3] Therefore, the use of appropriate Personal Protective Equipment

(PPE) is mandatory.

Recommended Personal Protective Equipment:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[4][5]
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Hand Protection: Chemical-resistant gloves are required to prevent skin contact.[3][4]

Respiratory Protection: A dust respirator or a NIOSH/MSHA approved respirator should be

used, especially when handling the solid form or in situations where dust may be generated.

[1][3] In well-ventilated areas for small-scale lab use, it may not be needed, but it is highly

recommended to have one readily available.[2]

Body Protection: A lab coat or protective suit is necessary to minimize skin exposure.[1][2][4]

Quantitative Data Summary
The following table summarizes key quantitative data for H-Tyr-OEt.HCl:

Property Value

CAS Number 4089-07-0

Molecular Formula C11H15NO3 · HCl[2]

Molecular Weight 245.71 g/mol [2]

Appearance White to off-white powder or crystals[6][7]

Melting Point 165 - 170 °C[6][7]

Storage Temperature Refrigerated (0-10°C)[8] or -20°C[6]

Operational Plan for Safe Handling
Follow these procedural steps to ensure the safe handling of H-Tyr-OEt.HCl in a laboratory

setting.

Step 1: Preparation and Engineering Controls

Ensure adequate ventilation in the handling area. A fume hood is recommended, especially

when working with larger quantities or when dust generation is likely.[4][5]

Verify that an eyewash station and a safety shower are readily accessible and in good

working order.[4][5]
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Keep the chemical away from heat, sparks, and open flames.[1]

Step 2: Donning Personal Protective Equipment (PPE)

Before handling the chemical, put on all required PPE as specified in Section 1.

Step 3: Chemical Handling

Avoid breathing dust.[1][5]

Minimize dust generation and accumulation.[4]

Avoid contact with skin and eyes.[3][5]

When weighing or transferring the powder, do so carefully in a designated area with minimal

air currents.

Step 4: Storage

Keep the container tightly closed when not in use.[1][4]

Store in a dry, cool, and well-ventilated place.[5] Recommended storage temperatures are

between 0-10°C[8] or at -20°C.[6]

Store away from strong oxidizing agents.[1][5]

Step 5: Spill Response

Small Spills: Use appropriate tools to carefully sweep or scoop up the spilled solid material

and place it into a suitable, labeled container for waste disposal.[1]

Large Spills: Use a shovel to place the material into a convenient waste disposal container.

[1] Avoid generating dust. Ensure proper PPE, including respiratory protection, is worn during

cleanup.

Disposal Plan
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Proper disposal of H-Tyr-OEt.HCl and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Step 1: Waste Identification and Segregation

All unused H-Tyr-OEt.HCl and any materials contaminated with it (e.g., weighing paper,

gloves, absorbent pads) should be considered chemical waste.

Do not mix this waste with other waste streams unless compatibility is confirmed.

Step 2: Containerization

Place all solid waste into a clearly labeled, sealed, and chemically resistant container.

For solutions, use a labeled, sealed container appropriate for liquid chemical waste.

Step 3: Neutralization (if required and permitted)

As a hydrochloride salt, H-Tyr-OEt.HCl is acidic.[9] For liquid waste, neutralization may be

an appropriate step before disposal, depending on local regulations.

Slowly add a weak base, such as sodium bicarbonate, to the diluted solution until the pH is

between 6 and 8.[9] This should be done in a fume hood with appropriate PPE.

Step 4: Final Disposal

Dispose of the chemical waste in accordance with all applicable federal, state, and local

environmental control regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on hazardous waste disposal procedures.

Thoroughly rinse empty containers. The first rinse should be collected and disposed of as

hazardous waste.[10]

Experimental Workflow Diagram
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The following diagram outlines the standard operating procedure for the safe handling of H-Tyr-
OEt.HCl.

Safe Handling Workflow for H-Tyr-OEt.HCl
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Disposal
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Perform Experiment

Store in Cool, Dry, Ventilated Area
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Consult EHS for Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe handling of H-Tyr-OEt.HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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